Cas no 1384427-96-6 (N-(2,2,2-trifluoroethyl)oxolan-3-amine hydrochloride)

• Product Name: N-(2,2,2-trifluoroethyl)oxolan-3-amine hydrochloride
• CAS No: 1384427-96-6
• MF: C₆H₁₁ClF₃NO
• MW: 205.605851411819
• CID: 4595824
• PubChem ID: 71755996
• Update Time: 2025-10-21

N-(2,2,2-trifluoroethyl)oxolan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-trifluoroethyl)oxolan-3-amine hydrochloride

• Inchi： 1S/C6H10F3NO.ClH/c7-6(8,9)4-10-5-1-2-11-3-5;/h5,10H,1-4H2;1H
• InChI Key： GEHIXUNRQKVMFE-UHFFFAOYSA-N
• SMILES： N(C1COCC1)CC(F)(F)F.Cl

N-(2,2,2-trifluoroethyl)oxolan-3-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2,2,2-trifluoroethyl)oxolan-3-amine hydrochloride

N-(2,2,2-Trifluoroethyl)oxolan-3-amine Hydrochloride: A Comprehensive Overview

The compound N-(2,2,2-trifluoroethyl)oxolan-3-amine hydrochloride (CAS No. 1384427-96-6) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of tertiary amines and is characterized by its unique structure, which includes a trifluoroethyl group attached to an oxolane (tetrahydrofuran) ring. The presence of the trifluoroethyl group introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(2,2,2-trifluoroethyl)oxolan-3-amine hydrochloride through various methodologies. One notable approach involves the alkylation of oxolane derivatives with trifluoroethyl halides in the presence of appropriate bases. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product. The hydrochloride salt form of the compound is particularly advantageous for applications requiring water solubility and stability under physiological conditions.

The structural uniqueness of N-(2,2,2-trifluoroethyl)oxolan-3-amine hydrochloride has led to its exploration in drug discovery programs. Researchers have investigated its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The trifluoroethyl group is known to enhance lipophilicity and improve drug-like properties such as permeability and bioavailability. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against several disease targets, including cancer and inflammatory disorders.

In addition to its role in pharmaceutical research, N-(2,2,2-trifluoroethyl)oxolan-3-amine hydrochloride has found applications in materials science. Its ability to form stable amides and urethanes makes it an attractive candidate for polymer synthesis and surface modification. For instance, researchers have utilized this compound to develop novel polyurethanes with enhanced mechanical properties and thermal stability. These materials hold potential for use in advanced coatings, adhesives, and electronic devices.

The environmental impact and safety profile of N-(2,2,2-trifluoroethyl)oxolan-3-amine hydrochloride have also been subjects of recent scrutiny. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions; however, its persistence in aquatic environments remains a concern. Regulatory agencies are increasingly emphasizing the need for sustainable synthetic practices to minimize the ecological footprint of such compounds.

Looking ahead, the versatility of N-(2,2,2-trifluoroethyl)oxolan-3-amine hydrochloride positions it as a key player in both academic research and industrial innovation. Its unique combination of electronic properties, synthetic accessibility, and functional versatility makes it an invaluable tool for chemists across diverse disciplines. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to make significant contributions to the advancement of science and technology.